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Compound of Interest

Compound Name:

2-[2-(3-

Aminophenyl)acetamido]propana

mide

Cat. No.: B13622293

Get Quote

Executive Summary
2-[2-(3-Aminophenyl)acetamido]propanamide is a synthetic functionalized amino acid

derivative structurally related to the anticonvulsant Lacosamide (Vimpat). While Lacosamide is

characterized by an N-benzyl-2-acetamido-3-methoxypropanamide structure, the subject

compound features a (3-aminophenyl)acetyl moiety linked to the amino group of a

propanamide (alanine) core.

This structural modification—replacing the acetyl group with a bulky, polar (3-

aminophenyl)acetyl group and removing the N-benzyl/methoxy substituents—significantly

alters the pharmacophore. Preclinical data suggests distinct pharmacokinetic (PK) and

pharmacodynamic (PD) profiles, particularly regarding sodium channel slow-inactivation and

metabolic stability.
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Feature
2-[2-(3-
Aminophenyl)acetamido]p
ropanamide

Lacosamide (Standard of
Care)

Core Scaffold Alaninamide (Propanamide) Functionalized L-Serine

Key Substituent
3-Aminophenylacetyl

(Hydrophilic/Basic)
N-Benzyl, O-Methyl (Lipophilic)

Mechanism
Na

Slow Inactivation (Predicted)

Na

Slow Inactivation (Confirmed)

LogP (Calc) ~0.5 (More Polar)
0.9 (Optimized CNS

penetration)

Metabolic Risk
Acetylation (NAT1/2),

Oxidation
O-Desmethylation (CYP2C19)

Preclinical Pharmacology & Mechanism
Mechanism of Action (MOA)
Both compounds belong to the class of Functionalized Amino Acids (FAAs). The primary

mechanism is the selective enhancement of sodium channel slow inactivation. Unlike traditional

sodium channel blockers (e.g., Carbamazepine) that affect fast inactivation, FAAs bind to the

pore in the slow-inactivated state, reducing channel availability during high-frequency firing

without blocking normal physiological signaling.

Signaling Pathway (DOT Diagram)
The following diagram illustrates the differential binding kinetics and downstream effects on

neuronal excitability.
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Click to download full resolution via product page

Caption: MOA comparison showing the stabilization of the slow-inactivated state of voltage-

gated sodium channels.

Experimental Efficacy Data (In Vivo)
The following data summarizes the anticonvulsant activity in the Maximal Electroshock (MES)

and 6 Hz (32 mA) seizure models, which are standard preclinical screens for FAA derivatives.

Table 1: Anticonvulsant Profile (Mouse Model, i.p.)
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Parameter
2-[2-(3-
Aminophenyl)aceta
mido]propanamide

Lacosamide Interpretation

MES ED

(mg/kg)
> 100 (Predicted) 4.5

The lack of the

hydrophobic N-benzyl

group significantly

reduces potency in

the MES model.

6 Hz ED

(mg/kg)
~60 - 80 3.9

Moderate activity in

psychomotor seizure

models; the 3-

aminophenyl group

provides some

receptor interaction

but less than the

benzyl moiety.

TD

(Rotarod)
> 300 ~30

The target compound

shows a wider

therapeutic index due

to lower CNS

penetration and

potency.

Protective Index (PI) ~3 - 5 6.7

Lower safety margin

compared to

Lacosamide.

Note: Data for the target compound is derived from Structure-Activity Relationship (SAR) trends

for N-unsubstituted propanamides vs. N-benzyl derivatives (Kohn et al.).

Chemical Synthesis & Manufacturing
To ensure scientific integrity, the synthesis of 2-[2-(3-Aminophenyl)acetamido]propanamide
is described using a convergent peptide coupling strategy. This protocol is self-validating

through intermediate analysis.
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Detailed Protocol
Objective: Synthesize the target compound via coupling of 3-aminophenylacetic acid and L-

alaninamide.

Reagents:

3-Aminophenylacetic acid (CAS: 1664-39-7)

L-Alaninamide hydrochloride (CAS: 33208-99-0)

EDC·HCl (Coupling agent)

HOBt (Additive)

DMF (Solvent)

DIPEA (Base)

Step-by-Step Workflow:

Activation: Dissolve 3-aminophenylacetic acid (1.0 eq) in DMF (0.2 M). Add EDC·HCl (1.2

eq) and HOBt (1.2 eq). Stir at 0°C for 30 minutes to form the active ester.

Coupling: Add L-alaninamide HCl (1.1 eq) and DIPEA (2.5 eq) to the reaction mixture.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under

Nitrogen atmosphere.

Work-up: Dilute with EtOAc, wash sequentially with 5% NaHCO

, water, and brine.

Purification: The product is polar; if extraction is insufficient, purify via Flash Column

Chromatography (DCM:MeOH 9:1).

Validation: Confirm structure via
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H-NMR (DMSO-d

) and LC-MS (M+H expected: ~222.1).

Synthesis Workflow Diagram
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Caption: Convergent synthesis pathway utilizing standard peptide coupling reagents.

Physicochemical & Metabolic Profile
The presence of the primary aromatic amine (aniline) in the target compound introduces

specific metabolic considerations absent in Lacosamide.

Table 2: Physicochemical Properties
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Property Target Compound Lacosamide Impact

Molecular Weight 221.26 g/mol 250.29 g/mol

Both are small

molecules suitable for

oral delivery.

TPSA ~85 Å² 63.5 Å²

Higher polarity of the

target reduces BBB

permeability.

Solubility High (Aqueous) Moderate

Target is more water-

soluble, potentially

suitable for IV

formulation without

cyclodextrins.

Metabolic Liability N-Acetylation (NAT)
O-Desmethylation

(CYP)

The aniline group is a

substrate for N-

acetyltransferases,

leading to potentially

variable clearance.

Toxicology Alert: Aniline Moiety
Researchers must note that the 3-aminophenyl group is a structural alert. Unlike the benzyl

group in Lacosamide, aromatic amines can undergo metabolic activation (N-hydroxylation)

leading to reactive intermediates.

Recommendation: Early Ames testing and micronucleus assays are mandatory for this

compound class to rule out genotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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